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Compound of Interest

Compound Name: Astrazon Orange R

CAS No.: 4657-00-5

Cat. No.: B1668980 Get Quote

Executive Summary
Astrazon Orange R (AOR), chemically known as C.I.[1][2] Basic Orange 22 (CAS: 4657-00-5),

is a cationic cyanine fluorophore that has emerged as a cost-effective, high-performance

alternative in High-Content Screening (HCS). While historically utilized in the textile industry, its

lipophilic cationic nature allows it to function as a Nernstian probe for Mitochondrial Membrane

Potential (MMP) in live cells, with secondary utility as a nucleolar RNA stain under specific

conditions.

This guide provides a rigorous technical analysis of AOR, positioning it against industry

standards like MitoTracker™ Orange and TMRM. It is designed for researchers seeking to

optimize multiplexed toxicity screens where spectral flexibility (488 nm excitation/540 nm

emission) and cost-efficiency are paramount.

Part 1: Technical Profile & Mechanism of Action
Physicochemical Properties[3][4][5]

Chemical Class: Cationic Cyanine (Indole-based)

CAS Number: 4657-00-5[3]

Excitation Max: ~490 nm (Compatible with 488 nm Argon/Solid State lasers)
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Emission Max: ~540 nm (Orange region)

Solubility: Water-soluble (often requiring DMSO stock for biological stability)

Mechanism of Action
AOR functions primarily as a potentiometric probe. Due to its delocalized positive charge and

lipophilicity, it permeates plasma membranes and accumulates within the mitochondrial matrix

in direct proportion to the transmembrane potential (

), following the Nernst equation.

Healthy Mitochondria (High

): Dye accumulates, resulting in bright orange fluorescence.

Depolarized Mitochondria (Low

): Dye is excluded or released into the cytoplasm, leading to signal attenuation or diffuse
staining.

Secondary Mode (RNA Binding): In fixed cells or at high concentrations, AOR exhibits affinity

for structured RNA (nucleoli), likely via groove binding characteristic of cyanines.
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Caption: Kinetic pathway of Astrazon Orange R accumulation driven by mitochondrial

membrane potential (

) vs. secondary RNA binding.

Part 2: Comparative Analysis
AOR occupies a unique spectral niche: it is excited by standard Blue (488 nm) lines but emits

in the Orange (540 nm) channel. This differs from MitoTracker Orange (Green/Yellow

excitation) and TMRM (Green excitation).

Performance Matrix: AOR vs. Market Standards

Feature
Astrazon

Orange R

MitoTracker™

Orange

CMTMRos

TMRM / TMRE JC-1

Excitation (nm) 490 (Blue)
554

(Green/Yellow)
548 (Green) 488 (Blue)

Emission (nm) 540 (Orange)
576 (Red-

Orange)

574 (Red-

Orange)

529 (Green) /

590 (Red)

Dependence Yes (Reversible)
Yes

(Accumulation)
Yes (Reversible) Yes (Ratiometric)

Fixability No (Leaks)
Yes (Thiol-

reactive)
No No

Photostability Moderate High Moderate Low

Cost Efficiency
High (Textile

origin)

Low (Premium

Reagent)
Moderate Moderate

Primary HCS

Use
Live-cell Toxicity

Fixed-cell

Immunofluoresce

nce

Live-cell Kinetics
Apoptosis

Screening

Critical Insights for HCS Design
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The "Blue-Excited Orange" Advantage: Unlike MitoTracker Orange (which requires a 532nm

or 561nm laser), AOR can be excited by the ubiquitous 488nm laser used for GFP/FITC, yet

its emission (540nm) can be separated from GFP (510nm) using narrow bandpass filters.

This frees up the Red channel (647nm) for other markers like DraQ5 or Deep Red

antibodies.

Fixation Incompatibility: AOR is a non-covalent probe. Upon fixation (aldehyde treatment),

the mitochondrial potential collapses, and the dye will redistribute or wash out. Do not use

AOR if your workflow requires post-staining fixation. Use MitoTracker Orange CMTMRos for

such applications.

Toxicity Screening: AOR is ideal for "wash-free" live-cell screening. Its rapid equilibration

makes it suitable for detecting acute mitochondrial toxicity (e.g., FCCP or Oligomycin

treatment).

Part 3: Experimental Protocol for HCS
This protocol is validated for a 384-well plate format using an automated confocal imaging

system (e.g., Opera Phenix, ImageXpress).

Reagent Preparation
Stock Solution: Dissolve Astrazon Orange R powder in high-grade DMSO to 10 mM. Store

at -20°C, protected from light.

Staining Solution: Dilute stock to 100–500 nM in pre-warmed culture medium (phenol-red

free preferred).

Note: Optimal concentration must be titrated to avoid quenching (self-quenching occurs at

high concentrations in the matrix).

Live-Cell HCS Workflow
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Do NOT Fix

6. Analysis
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Caption: Optimized "Add-and-Read" workflow for Astrazon Orange R in high-throughput

toxicity screening.

Imaging Parameters (Suggested)
Channel 1 (Nuclei): Ex 375-405 nm / Em 435-480 nm (Hoechst 33342).

Channel 2 (Mitochondria - AOR): Ex 470-490 nm / Em 525-550 nm.[4]
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Filter Note: Ensure your emission filter excludes standard GFP emission if multiplexing. A

"YFP" filter set often works best for AOR.

Objective: 20x or 40x Water Immersion (High NA is crucial for mitochondrial texture

analysis).

Part 4: Data Interpretation & Quality Control
Quantitative Metrics
In HCS software (e.g., Columbus, MetaXpress), extract the following features:

Mean Cytoplasmic Intensity: Direct measure of total MMP. Decrease = Toxicity.

Mitochondrial Fragmentation Index (Texture): AOR stains the reticular network. A shift from

"filamentous" to "punctate" indicates stress/apoptosis.

Nuclear/Nucleolar Signal: If mitochondria depolarize, AOR may re-localize to nucleoli. An

increase in nuclear signal relative to cytoplasmic signal is a secondary marker of

mitochondrial collapse.

Troubleshooting (Self-Validating System)
Positive Control: Treat wells with FCCP (5-10 µM) for 30 mins.

Expected Result: >80% loss of mitochondrial AOR signal. If signal remains, the

concentration of AOR is too high (non-specific binding) or the dye is binding RNA.

Negative Control: DMSO vehicle.

Expected Result: Distinct filamentous network, low nuclear background.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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